Cas no 1546004-61-8 (2-(4-aminobutyl)-4-methylphenol)
1546004-61-8 structure
Product Name:2-(4-aminobutyl)-4-methylphenol
CAS No:1546004-61-8
MF:C11H17NO
MW:179.258783102036
CID:6014360
PubChem ID:83922882
Update Time:2024-01-12
2-(4-aminobutyl)-4-methylphenol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-aminobutyl)-4-methylphenol
- 1546004-61-8
- EN300-1765293
-
- Inchi： 1S/C11H17NO/c1-9-5-6-11(13)10(8-9)4-2-3-7-12/h5-6,8,13H,2-4,7,12H2,1H3
- InChI Key： GFQRFGXFUWNZEY-UHFFFAOYSA-N
- SMILES： OC1=CC=C(C)C=C1CCCCN
Computed Properties
- Exact Mass: 179.131014166g/mol
- Monoisotopic Mass: 179.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 46.2Ų
2-(4-aminobutyl)-4-methylphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1765293-0.05g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-0.1g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-0.25g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-0.5g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-1.0g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1765293-2.5g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-5.0g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1765293-10.0g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1765293-1g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1765293-5g |
2-(4-aminobutyl)-4-methylphenol |
1546004-61-8 | 5g |
$3520.0 | 2023-09-20 |
2-(4-aminobutyl)-4-methylphenol Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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